Cas no 20440-94-2 (4-Methoxy-N-(4-methoxyphenyl)-N-phenylaniline)

• Product Name: 4-Methoxy-N-(4-methoxyphenyl)-N-phenylaniline
• CAS No: 20440-94-2
• MF: C₂₀H₁₉NO₂
• MW: 305.370365381241
• CID: 847172
• PubChem ID: 10543043
• Update Time: 2025-08-03

4-Methoxy-N-(4-methoxyphenyl)-N-phenylaniline Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-N-(4-methoxyphenyl)-N-phenylaniline
• 4-Methoxy-N-(4-methoxyphenyl)-N-phenylbenzenamine
• 4,4'-diMethoxyTriphenylaMine
• Bis(4-methoxyphenyl)phenylamine
• ZJPTYHDCQPDNBH-UHFFFAOYSA-N
• Benzenamine, 4-methoxy-N-(4-methoxyphenyl)-N-phenyl-
• N,N-di(4-methoxyphenyl)aniline
• N,N-bis(4-methoxyphenyl)aniline
• 4 ,4 ' -dimethoxyTriphenyla mine
• 0491AB
• AX8216454
• ST24
• 20440-94-2
• DTXSID30441568
• 4,4'-Dimethoxy Triphenylamine
• DS-14679
• SY285170
• C73851
• CS-0150381
• DB-066205
• C20H19NO2
• SCHEMBL578164
• MFCD16659084
• AKOS016005845

• MDL： MFCD16659084
• Inchi： 1S/C20H19NO2/c1-22-19-12-8-17(9-13-19)21(16-6-4-3-5-7-16)18-10-14-20(23-2)15-11-18/h3-15H,1-2H3
• InChI Key： ZJPTYHDCQPDNBH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N(C1C=CC=CC=1)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 305.141578849g/mol
• Monoisotopic Mass: 305.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7
• XLogP3: 5.1

Experimental Properties

• Density: 1.136

Additional information on 4-Methoxy-N-(4-methoxyphenyl)-N-phenylaniline

Professional Introduction to 4-Methoxy-N-(4-methoxyphenyl)-N-phenylaniline (CAS No. 20440-94-2)

4-Methoxy-N-(4-methoxyphenyl)-N-phenylaniline, with the chemical identifier CAS No. 20440-94-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its methoxy and phenyl substituents, has garnered attention due to its potential applications in drug development and synthetic chemistry. The structural features of this compound make it a versatile intermediate in the synthesis of more complex molecules, particularly those targeting neurological and cardiovascular pathways.

The< strong>4-methoxy-N-(4-methoxyphenyl)-N-phenylaniline molecule belongs to the class of aniline derivatives, which are widely studied for their pharmacological properties. The presence of methoxy groups at the para position relative to the aniline ring enhances its solubility and metabolic stability, making it a promising candidate for further development. Recent studies have highlighted the importance of such structural motifs in designing molecules with improved pharmacokinetic profiles.

In the realm of drug discovery, 4-Methoxy-N-(4-methoxyphenyl)-N-phenylaniline has been explored as a key intermediate in the synthesis of novel therapeutic agents. Its aromatic structure allows for easy functionalization, enabling chemists to modify its properties for specific biological targets. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammation and pain signaling, making them potential candidates for treating chronic inflammatory diseases.

One of the most compelling aspects of CAS No. 20440-94-2 is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with fewer side effects. The< strong>4-methoxy-N-(4-methoxyphenyl)-N-phenylaniline scaffold provides a foundation for creating such selective inhibitors by allowing precise tuning of electronic and steric properties.

The< strong>4-methoxy-N-(4-methoxyphenyl)-N-phenylaniline molecule has also been investigated for its potential in treating neurological disorders. Studies have suggested that aniline derivatives can modulate neurotransmitter systems, particularly those involving dopamine and serotonin. These neurotransmitters are critical for regulating mood, cognition, and movement, making< strong>CAS No. 20440-94-2 a valuable candidate for developing treatments for conditions such as depression, anxiety, and Parkinson's disease.

Synthetic methodologies for< strong>4-Methoxy-N-(4-methoxyphenyl)-N-phenylaniline have been refined over the years, leading to more efficient and scalable production processes. Modern synthetic approaches often involve palladium-catalyzed cross-coupling reactions, which allow for the precise assembly of complex molecular structures. These methods not only improve yield but also reduce waste, aligning with the growing emphasis on green chemistry principles.

The pharmacological activity of< strong>CAS No. 20440-94-2 is further enhanced by its ability to interact with biological targets through multiple binding modes. This promiscuous binding capability allows the molecule to exhibit a broad spectrum of activity, which is particularly advantageous in drug development where targeting multiple pathways can lead to more effective therapies.

In conclusion, 4-Methoxy-N-(4-methoxyphenyl)-N-phenylaniline (CAS No. 20440-94-2) represents a significant advancement in pharmaceutical chemistry. Its structural features and versatile synthetic applications make it a valuable tool for researchers exploring new therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases and improving patient outcomes.